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Introduction
Cathepsins are a diverse group of proteases that play crucial roles in various physiological

processes, including protein turnover, antigen presentation, and hormone processing. Their

dysregulation is implicated in numerous diseases such as cancer, arthritis, and

neurodegenerative disorders. Consequently, the accurate quantification of active cathepsins is

vital for both basic research and drug development. DCG-04 is a potent, broad-spectrum,

activity-based probe (ABP) designed for the selective labeling and quantification of active

papain-family cysteine cathepsins.[1][2] This document provides detailed protocols and

application notes for the use of DCG-04 in quantifying cathepsin activity in various biological

samples.

DCG-04 is an epoxide-based probe that covalently modifies the active site cysteine of

cathepsins in an activity-dependent manner.[1][3] The probe typically includes a biotin tag for

detection and affinity purification, although fluorescently tagged versions (e.g., Cy5-DCG-04)

are also commonly used for direct in-gel fluorescence scanning.[1] DCG-04 has been shown to

label a wide range of cysteine cathepsins, including cathepsins B, C, H, J, K, L, S, V, and X.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15353079#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3117957/
https://www.medchemexpress.com/dcg04.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3117957/
https://www.researchgate.net/figure/Structure-and-reaction-mechanism-of-the-cysteine-protease-reactive-compound-DCG-04-A_fig2_5251116
https://pmc.ncbi.nlm.nih.gov/articles/PMC3117957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3117957/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15353079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
DCG-04 functions as an irreversible inhibitor that forms a covalent bond with the catalytic

cysteine residue in the active site of papain-like cysteine proteases. This labeling is dependent

on the enzyme's catalytic activity; therefore, DCG-04 specifically targets active cathepsins,

providing a more accurate measure of functional enzyme levels than methods that measure

total protein abundance. The labeling event can be detected via the probe's reporter tag (e.g.,

biotin or a fluorophore).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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